3,4-Dihydro-6-amino-1'-methyl-spiro[2H-1-benzopyran-2,4'-piperidin]-4-one

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: 6-amino-1'-methylspiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C14H18N2O2/c1-16-6-4-14(5-7-16)9-12(17)11-8-10(15)2-3-13(11)18-14/h2-3,8H,4-7,9,15H2,1H3
• InChI Key: MWPANPGXMIISSV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CC(=O)C3=C(O2)C=CC(=C3)N

Description

3,4-Dihydro-6-amino-1'-methyl-spiro[2H-1-benzopyran-2,4'-piperidin]-4-one is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3,4-dihydro-1'-methyl-6-nitro-spiro[2H -1-benzopyran-2,4'-piperdin]-4-one (11.2 g, 0.04 mol) was dissolved in acetic acid (200 ml) and was hydrogenated using two "lab spoon" spatulas of Raney nickel catalyst in a Parr shaker. The theoretical amount of hydrogen was absorbed in 4 hours. The reaction mixture was filtered under nitrogen and the acetic acid was removed in vacuo. The residual oil was taken up in 3N HCl (150 ml), washed with ethyl acetate and neutralized with solid sodium bicarbonate. The product was extracted into ethyl acetate (3×100 ml), washed with sat'd. NaCl, dried, filtered and concentrated in vacuo to yield 7.4 g (75%) of product.